Cas no 66314-45-2 (3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol)

3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol structure
66314-45-2 structure
Product Name:3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
CAS No:66314-45-2
MF:C9H19N2O
MW:171.259962320328
CID:963669
PubChem ID:432063
Update Time:2025-04-19

3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
    • 1-(3-hydroxypropyl)-1,5-diazabicyclo[3.3.0]octanium bromide
    • 1-(3-hydroxypropyl)-1,5-diazabicyclo< 3.3.0> octanium bromide
    • 3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol
    • AC1L8SO9
    • NSC302683
    • 3-(5-Aza-1-azoniabicyclo[3.3.0]oct-1-yl)propan-1-ol
    • 66314-45-2
    • DTXSID80216526
    • NSC 302683
    • DS-004588
    • 3-Hexahydro-1H-4.lambda.~5~-pyrazolo[1,2-a]pyrazol-4-yl-1-propanol
    • Inchi: 1S/C9H19N2O/c12-9-3-8-11-6-1-4-10(11)5-2-7-11/h12H,1-9H2/q+1
    • InChI Key: POOIFIYYABTDIP-UHFFFAOYSA-N
    • SMILES: OCCC[N+]12CCCN1CCC2

Computed Properties

  • Exact Mass: 171.14987
  • Monoisotopic Mass: 171.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 23.47
  • LogP: -2.88930
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